Cas no 666729-42-6 (1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-)

1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]- structure
666729-42-6 structure
Product Name:1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-
CAS No:666729-42-6
MF:C21H18N2O4
MW:362.378625392914
CID:1711449
PubChem ID:57756512
Update Time:2025-04-21

1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-
    • 1-[5-[(6,7-Dimethoxy-4-quinolinyl)oxy]-1H-indol-1-yl]ethanone
    • HYYSIZUQFPYRRU-UHFFFAOYSA-N
    • SCHEMBL3899763
    • 666729-42-6
    • 6,7-Dimethoxy-4-[(1-acetyl-5-indolyl)oxy]quinoline
    • DB-421384
    • Inchi: 1S/C21H18N2O4/c1-13(24)23-9-7-14-10-15(4-5-18(14)23)27-19-6-8-22-17-12-21(26-3)20(25-2)11-16(17)19/h4-12H,1-3H3
    • InChI Key: HYYSIZUQFPYRRU-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C2C=C(C(=CC=12)OC)OC)C1C=CC2=C(C=CN2C(C)=O)C=1

Computed Properties

  • Exact Mass: 362.12674
  • Monoisotopic Mass: 362.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 62.58
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd